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Solid Phases of Delavirdine Mesylate

Solid
Phase

Designation(s) Type Key Characteristics & Stability

Form I
[1]

- Crystalline
(Anhydrate)

Isolated from acetonitrile; hygroscopic and
deliquesces at >60% relative humidity (RH).

Form II
[1]

- Crystalline
(Anhydrate)

Isolated from acetonitrile; hygroscopic and
deliquesces at >60% RH.

Form
VIII [2]

[1]

U-90152S [2] Polymorphic
Anhydrate

Non-hygroscopic [1]; obtained with high
acetone-to-methanol ratios (>3:1) during

crystallization [1].

Form XI

[2] [1]

U-90152T [2] Polymorphic

Anhydrate

Most thermodynamically stable form near room

temperature; non-hygroscopic; good aqueous
dissolution; chosen for production [1].

Form XII
[1] [3]

- Solvate
(Methanol/Acetone)

[2]

Obtained from methanol solutions with low
temperature (~5°C) during acetone addition [1].
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Solid
Phase

Designation(s) Type Key Characteristics & Stability

Form

XIII [2]

- Solvate (Acetonitrile) -

Form

XIV [2]

- Hydrate -

Form VI

[2]

- Hydrate -

Form VII

[2]

- Solvate (Ethanol) -

Form V

[3]

- Amorphous Stable amorphous phase [2].

Key Experimental Methodologies

Crystallization and Solid Form Isolation

The formation of different solid phases depends heavily on solvent composition and temperature [1].

Objective: To produce specific, pure solid-state forms of delavirdine mesylate for characterization

and formulation.
Procedure for Form XI: Crystallize from a refluxing (~65°C) methanol solution. Concentrate at reflux

and slowly add acetone (with an acetone-to-methanol ratio of less than 2:1) to initiate crystallization
[1].

Procedure for Form VIII: Crystallize from a methanol solution held at 45°C, using an acetone-to-
methanol ratio exceeding 3:1 [1].

Procedure for Form XII: Crystallize from a methanol solution held near 5°C during the slow addition
of acetone [1].

The following workflow outlines the crystallization and characterization process:
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Crystallization Parameters

Characterization Techniques

Start: Delavirdine Mesylate
Solution

Crystallization Step
(Solvent, Temperature, Ratio)

Isolate Solid Phase Solvent System
(Methanol, Acetone, etc.)

Temperature
(5°C, 45°C, 65°C)

Solvent Ratio
(e.g., Acetone:Methanol)

Solid-State Characterization

Data Analysis &
Form Identification

X-ray Powder
Diffraction (XRPD)

Infrared (IR)
Spectroscopy

Solid-State NMR
(13C CP/MAS)

Dynamic Moisture
Sorption Gravimetry

Form Identification:
Anhydrate, Hydrate, or Solvate

Click to download full resolution via product page

Workflow for isolating and characterizing delavirdine mesylate solid phases.

Characterization and Quantification of Solid Forms

X-ray Powder Diffraction (XRPD) and Infrared (IR) Spectroscopy: Used as primary techniques to
differentiate between the various solid phases based on their unique diffraction patterns and spectral

fingerprints [2] [1].
Factor Analysis of IR Spectra: An advanced method where IR spectral data is processed using

factor analysis for the classification and quantitation of solid-state forms in research and production
lots [1].
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Solid-State NMR (13C CP/MAS): A powerful technique for both qualitative and quantitative analysis.

Qualitative Differentiation: The 13C CP/MAS NMR spectra of forms V, VIII, XI, and XII show
distinct differences in chemical shifts and peak splitting, allowing for clear identification [3].

Quantitative Analysis: The intensity of resonances from specific carbons (e.g., isopropyl
methyl carbons) can determine the composition of binary mixtures (e.g., Form VIII in Form XI)

with an empirical detection limit of 2-3% (w/w). Accurate quantitation requires accounting for
differences in NMR relaxation times (T1ρH) and cross-polarization rate constants (TCH)

between the forms [4] [5].

Critical Stability and Formulation Considerations

A major stability issue is the moisture-mediated conversion of the methanesulfonate salt to the less soluble

free base, which can occur in the presence of certain excipients and impact dissolution [6].
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Pathway of moisture-mediated solid-state interaction impacting dissolution.

Impact on Dissolution: The free base has lower solubility than the mesylate salt. Its formation in the

tablet matrix is a primary reason for a substantial decrease in dissolution extent after exposure to high
humidity [6].

Role of Excipients: Croscarmellose sodium, a common disintegrant, contains carboxyl groups. In a
humid environment, water acts as a plasticizer and reaction medium, facilitating a solid-state
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interaction where the acid from the drug protonates the disintegrant, driving the salt-to-base

conversion [6]. This underscores the need for careful excipient selection for salts of weak bases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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